Cas no 191097-99-1 ((4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine)

• Product Name: (4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine
• CAS No: 191097-99-1
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD23699310
• CID: 3852562
• PubChem ID: 71300288
• Update Time: 2025-07-02

(4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Butyne-1,4-diamine, N,N-bis(1-methylethyl)-
• 2-Butyne-1,4-diamine, N1,N1-bis(1-methylethyl)-
• (4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine
• EN300-234255
• 191097-99-1

• MDL： MFCD23699310
• Inchi： 1S/C10H20N2/c1-9(2)12(10(3)4)8-6-5-7-11/h9-10H,7-8,11H2,1-4H3
• InChI Key： KUCWBDYXZADOJG-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)C(C)C)C#CCN

Computed Properties

• Exact Mass: 168.162648646Da
• Monoisotopic Mass: 168.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on (4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine

Recent Advances in the Study of 191097-99-1 and (4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 191097-99-1, also known as (4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne and amine functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 191097-99-1, aiming to improve its yield and purity for further biological evaluation. Researchers have employed advanced synthetic techniques, such as click chemistry and catalytic hydrogenation, to achieve efficient and scalable production of this compound. The structural features of (4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine, particularly its alkyne moiety, make it a valuable building block for the development of novel drug candidates and biochemical probes.

In the context of drug discovery, 191097-99-1 has been investigated for its potential as a pharmacophore in the design of small-molecule inhibitors targeting specific enzymes and receptors. Preliminary in vitro studies have demonstrated its ability to modulate key biological pathways, including those involved in inflammation and cancer progression. For instance, recent findings suggest that derivatives of this compound exhibit inhibitory activity against certain kinases, which are critical targets in oncology research.

Beyond its therapeutic potential, (4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine has also been explored as a versatile tool in chemical biology. Its alkyne group enables facile conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used bioorthogonal reaction. This property has been leveraged to develop fluorescent probes and affinity-based reagents for studying protein-protein interactions and cellular processes.

Despite these promising developments, challenges remain in the optimization of 191097-99-1 for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Ongoing research efforts are focused on refining the chemical properties of this compound to enhance its efficacy and safety profile.

In conclusion, the compound 191097-99-1, or (4-aminobut-2-yn-1-yl)bis(propan-2-yl)amine, represents a promising candidate for both therapeutic and biochemical applications. Its unique structural features and versatile reactivity make it a valuable asset in the toolkit of researchers in chemical biology and pharmaceutical sciences. Continued investigation into its mechanisms of action and potential therapeutic benefits will undoubtedly contribute to the advancement of these fields.